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Compound of Interest

Compound Name: Einecs 252-709-1

Cat. No.: B8650145

An In-depth Technical Guide to the Health and Safety Considerations for Handling lodoanisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for handling iodoanisole,
including its isomers 2-iodoanisole and 4-iodoanisole. The information is compiled from Safety
Data Sheets (SDS), chemical databases, and peer-reviewed literature to ensure a thorough
understanding of the potential hazards and safe handling procedures.

Chemical and Physical Properties

lodoanisole is a halogenated aromatic ether. Its physical and chemical properties vary slightly
between its isomers.

Table 1: Physical and Chemical Properties of lodoanisole Isomers
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Property 2-lodoanisole 4-lodoanisole
1-lodo-2-methoxybenzene, o- 1-lodo-4-methoxybenzene, p-
Synonyms ) .
lodoanisole lodoanisole
CAS Number 529-28-2 696-62-8
Molecular Formula C7H710 C/H710
Molecular Weight 234.03 g/mol 234.03 g/mol
_ o Off-white to brown crystalline
Appearance Clear light yellow liquid
powder or chunks[1][2]
Melting Point 588.5 °C (Decomposition) 50-53 °C[1]
Boiling Point 125-126 °C at 25 hPa 237 °C at 726 mmHg
Flash Point > 110 °C (> 230 °F)[3] > 110 °C (> 230 °F)[3]
Soluble in ethanol, ether, and
Solubility Miscible with alcohol chloroform; insoluble in water.
[1]
Light sensitive. Stable at room
Light sensitive. Stable under temperature in closed
Stability recommended storage containers under normal

conditions.

storage and handling
conditions.[2][4]

Hazard Identification and GHS Classification

lodoanisole is classified as an irritant. The GHS classification is consistent for both 2- and 4-

iodoanisole.

Table 2: GHS Hazard Classification for lodoanisole
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Hazard Class Hazard Category Hazard Statement

H315: Causes skin irritation[3]

Skin Corrosion/Irritation Category 2 5]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[3][5]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation[3][5]

Signal Word: Warning
Hazard Pictogram:

lwialt text

Toxicological Information

Detailed quantitative toxicological data for iodoanisole, such as LD50 (median lethal dose) or
LC50 (median lethal concentration), are not available in the reviewed literature.[6] The primary
health hazards are related to its irritant properties.

Metabolism of 4-lodoanisole

A study on the metabolism of 4-iodoanisole in rat liver microsomes identified several
metabolites, suggesting that the compound undergoes oxidative metabolism. The primary
metabolites include 4-iodophenol, 2-iodo-5-methoxyphenol, 2-methoxy-5-iodophenol, 4-
methoxyphenol, and 3-methoxyphenol. This metabolic activation could be a contributing factor
to its toxicological profile.

Caption: Metabolic pathway of 4-iodoanisole in rat liver microsomes.

Proposed Signaling Pathway for Irritant Effects

While no specific studies have elucidated the signaling pathways involved in iodoanisole-
induced irritation, it is plausible that it follows the general mechanism for chemical irritants. This
involves the activation of inflammatory pathways such as NF-kB and MAPK, leading to the
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production of pro-inflammatory cytokines and subsequent inflammatory responses. The
following diagram illustrates a hypothetical pathway.

Caption: Hypothetical signaling pathway for iodoanisole-induced irritation.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of iodoanisole are not readily
available in the published literature. However, standardized OECD guidelines for in vitro
irritation testing are commonly used for chemical safety assessment.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)

This test method uses a reconstituted human epidermis model to assess the potential of a
chemical to cause skin irritation. A general protocol involves:

Preparation of the tissue: Reconstituted human epidermis tissues are pre-incubated in a
sterile, chemically defined medium.

o Application of the test substance: A small volume of iodoanisole (or a solution thereof) is
applied topically to the surface of the epidermis.

 Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes) at 37°C.
e Rinsing: The test substance is removed by rinsing with a buffered saline solution.

e Post-incubation: The tissues are transferred to fresh medium and incubated for a further
period (e.g., 42 hours).

 Viability assessment: Cell viability is determined using a quantitative assay, typically the MTT
(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of MTT to
a colored formazan product by viable cells is measured spectrophotometrically.

» Data analysis: The percentage of viable cells in the iodoanisole-treated tissues is compared
to that of negative controls. A substance is classified as an irritant if the mean tissue viability
is below a defined threshold (e.g., < 50%).
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In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium Test Method (OECD TG 492)

This method assesses the potential for a chemical to cause serious eye damage or eye
irritation. A generalized protocol is as follows:

o Tissue preparation: Reconstituted human cornea-like epithelium tissues are equilibrated in
an appropriate culture medium.

o Exposure: The test substance is applied to the epithelial surface for a defined period (e.g., 30
minutes).

o Post-exposure treatment: The substance is removed by rinsing, and the tissues are
incubated in fresh medium for a recovery period.

¢ Viability measurement: Tissue viability is quantified, usually with the MTT assay.

o Classification: The chemical is classified based on the reduction in tissue viability compared
to negative controls.

Health and Safety Recommendations
First-Aid Measures

Table 3: First-Aid Procedures for lodoanisole Exposure
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Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[3][6]

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[3][6]

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

Inhalation ) ] o o
If not breathing, give artificial respiration. Get
medical attention immediately.[3][6]
Do NOT induce vomiting. If conscious and alert,
) rinse mouth and drink 2-4 cupfuls of milk or
Ingestion

water. Never give anything by mouth to an

unconscious person. Get medical aid.[3][6]

Personal Protective Equipment (PPE)

Appropriate PPE should be worn to minimize exposure to iodoanisole.

Table 4: Recommended Personal Protective Equipment
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Protection Type Recommendation

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[6]

Wear appropriate protective gloves to prevent
_ . skin exposure. Nitrile rubber gloves are
Skin Protection i )
recommended. Wear appropriate protective

clothing to prevent skin exposure.[4]

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI 788.2
requirements or European Standard EN 149
) ) must be followed whenever workplace

Respiratory Protection » ]
conditions warrant a respirator's use. For
nuisance exposures to dusts from 4-iodoanisole,
a type N95 (US) or type P1 (EU EN 143) particle

respirator is recommended.[4][6]

Handling and Storage

e Handling: Wash thoroughly after handling. Remove contaminated clothing and wash before
reuse. Minimize dust generation and accumulation (for 4-iodoanisole). Do not get in eyes, on
skin, or on clothing. Keep container tightly closed. Do not ingest or inhale. Use with adequate
ventilation.[6]

o Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away
from incompatible substances. lodoanisole is light-sensitive and should be protected from
light.[4][6]

¢ Incompatible Materials: Strong oxidizing agents, direct light.[6]

Accidental Release Measures

The following workflow should be followed in the event of an accidental spill of iodoanisole.
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Caption: General workflow for responding to an iodoanisole spill.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[6]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be
generated by thermal decomposition or combustion. These include carbon monoxide, carbon
dioxide, and hydrogen iodide.[3][6]

» Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6]

Conclusion

lodoanisole is a valuable research chemical that poses moderate health risks, primarily as an
irritant to the skin, eyes, and respiratory system. While detailed toxicological data and
mechanistic studies are limited, the available information from safety data sheets provides a
strong basis for safe handling practices. Adherence to the recommended personal protective
equipment, handling, storage, and emergency procedures is essential to minimize the risk of
exposure and ensure a safe working environment for all laboratory personnel. Further research
into the specific toxicological profile and mechanisms of action of iodoanisole would be
beneficial for a more comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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